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Compound of Interest

Compound Name: Methyl isodrimeninol

Cat. No.: B15595925 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and

biological properties of Methyl isodrimeninol, a drimane sesquiterpenoid with notable anti-

inflammatory and antifungal activities. This document synthesizes available data on its

molecular characteristics, spectral properties, and bioactivity, offering detailed experimental

protocols and visualizing its mechanism of action.

Physical and Chemical Properties
Methyl isodrimeninol, with the CAS number 442851-27-6, is a sesquiterpenoid that has been

isolated from plants such as Polygonum flaccidum and Drimys winteri. Its fundamental physical

and chemical properties are summarized in the table below. While experimentally determined

values for some properties are not widely available in the literature, predicted values based on

its chemical structure are provided.
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Property Value Source

Molecular Formula C₁₆H₂₆O₂ [1]

Molecular Weight 250.38 g/mol [1]

Predicted Boiling Point 323.9 ± 42.0 °C [1]

Predicted Density 1.02 ± 0.1 g/cm³ [1]

Appearance Colorless crystals [2]

Note: Further experimental validation of the predicted properties is recommended.

Spectral Data
Detailed spectral data is crucial for the unambiguous identification and characterization of

Methyl isodrimeninol.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While specific ¹H and ¹³C NMR spectra for

Methyl isodrimeninol are not readily available in the public domain, the structural elucidation

of drimane sesquiterpenoids isolated from Drimys winteri, including isodrimenol, has been

confirmed using ¹H and ¹³C NMR spectroscopy. The identification of these compounds is

typically achieved by comparing the obtained spectroscopic data with literature values for

known drimane sesquiterpenoids.

Mass Spectrometry (MS): The exact mass and fragmentation pattern from mass spectrometry

are essential for confirming the molecular weight and structure of Methyl isodrimeninol. While

a specific mass spectrum for Methyl isodrimeninol is not publicly available, analysis of related

drimane sesquiterpenoids can provide insights into expected fragmentation patterns.

Biological Activity and Signaling Pathways
Methyl isodrimeninol has demonstrated significant potential as a bioactive compound,

particularly in the areas of anti-inflammatory and antifungal research.

Anti-inflammatory Activity
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Methyl isodrimeninol has been shown to exert anti-inflammatory effects by modulating key

signaling pathways involved in the inflammatory response. Research indicates that its

mechanism of action involves the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling

pathway.[3] This inhibition is thought to occur through the prevention of the phosphorylation

and subsequent degradation of IκBα, an inhibitory protein that sequesters NF-κB in the

cytoplasm.[3] By stabilizing IκBα, Methyl isodrimeninol prevents the translocation of the

active NF-κB dimer (p50/p65) into the nucleus, thereby downregulating the expression of pro-

inflammatory genes.[3]

Furthermore, the anti-inflammatory effects of Methyl isodrimeninol are also mediated by its

ability to modulate the expression of specific microRNAs (miRNAs) that are involved in

regulating inflammation.[3]

The proposed signaling pathway for the anti-inflammatory action of Methyl isodrimeninol is
depicted below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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